Cas no 1806047-05-1 (3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806047-05-1
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4859122
• Update Time: 2025-06-20

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrClF2NO2/c8-4-2(7(13)14)1-3(6(10)11)12-5(4)9/h1,6H,(H,13,14)
• InChI Key： FWMOTNVAOVMBMA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806047-05-1)

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806047-05-1, is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic carboxylic acid derivative features a pyridine core substituted with bromo, chloro, and difluoromethyl groups, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid imparts unique electronic and steric properties that make it particularly useful in drug discovery and development. The presence of halogen atoms at the 2- and 3-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. Additionally, the difluoromethyl group contributes to metabolic stability and lipophilicity, key factors in optimizing pharmacokinetic profiles of drug candidates.

In recent years, this compound has garnered attention in the synthesis of novel therapeutic agents targeting various diseases. For instance, its derivatives have been explored as potential inhibitors of kinases and other enzyme targets involved in cancer progression. The pyridine scaffold is a common motif in many approved drugs, owing to its ability to interact favorably with biological macromolecules. The specific substitution pattern in 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid allows for fine-tuning of binding affinities and selectivity, making it a preferred building block for medicinal chemists.

One of the most compelling applications of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid is in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, and inhibiting or activating them has emerged as a promising strategy for treating complex diseases. The compound’s structural features enable the design of molecules that can disrupt or stabilize PPIs, offering new avenues for therapeutic intervention.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid. Molecular modeling studies have revealed insights into its binding mode with target proteins, facilitating the rational design of more potent and selective analogs. These studies have been complemented by experimental validations, confirming the predictive power of computational approaches. Such integrative strategies are accelerating the discovery pipeline for novel drug candidates.

The pharmaceutical industry has also leveraged 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid in the development of antiviral and antibacterial agents. The structural motifs present in this compound have been incorporated into molecules that exhibit inhibitory activity against viral proteases and bacterial enzymes. The difluoromethyl group, in particular, has been shown to enhance binding affinity and resistance to metabolic degradation, critical attributes for successful drug candidates.

Moreover, 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid has found applications beyond traditional pharmaceuticals. It serves as a key intermediate in agrochemical research, where its derivatives are being explored as novel pesticides and herbicides. The ability to modify its structure allows for the creation of compounds with tailored biological activities, addressing emerging challenges in crop protection.

The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid itself is an intriguing challenge that highlights the ingenuity of synthetic organic chemistry. Multiple routes have been reported, each with distinct advantages and limitations. Recent innovations in catalytic methods have improved yields and reduced environmental impact, aligning with green chemistry principles. These advancements underscore the ongoing evolution of synthetic methodologies in supporting drug discovery efforts.

In conclusion,3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806047-05-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and mechanisms, the importance of this compound is expected to grow further.